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Compound of Interest

Compound Name: 6-Bromo-2-pyridinecarbonitrile

Cat. No.: B023229

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromo-2-pyridinecarbonitrile is a versatile bifunctional molecule that serves as a key
building block in the synthesis of advanced materials for organic electronics. Its unique
structure, featuring a bromine atom and a cyano group on a pyridine ring, allows for sequential
and site-selective modifications through various cross-coupling reactions. This enables the
precise tuning of electronic and photophysical properties of target molecules and polymers.
This document provides detailed application notes and protocols for the use of 6-Bromo-2-
pyridinecarbonitrile in the development of materials for Organic Light-Emitting Diodes
(OLEDs), with a focus on Thermally Activated Delayed Fluorescence (TADF) emitters.

Physicochemical Properties of 6-Bromo-2-
pyridinecarbonitrile
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Property Value Reference
Molecular Formula CeH3BrN2 [1]
Molecular Weight 183.01 g/mol [1]

White to light yellow crystalline
Appearance [2]

powder
Melting Point 100-104 °C [1]
CAS Number 122918-25-6 [1]

Soluble in common organic
Solubility solvents like DMF, THF, and General Knowledge

Dioxane

Applications in Organic Light-Emitting Diodes
(OLEDS)

6-Bromo-2-pyridinecarbonitrile is an excellent precursor for the synthesis of pyridine-
dicarbonitrile-based acceptor cores, which are central to the design of high-performance TADF
emitters for OLEDSs. The electron-withdrawing nature of the pyridine and dinitrile moieties
facilitates the creation of molecules with a small singlet-triplet energy splitting (AEST), a key
requirement for efficient TADF.

Proposed Synthetic Pathway to Pyridine-Dicarbonitrile
Core

A plausible synthetic route to a key intermediate for TADF emitters, a 2,6-diaryl-pyridine-3,5-
dicarbonitrile, starting from 6-Bromo-2-pyridinecarbonitrile is outlined below. This pathway
involves a Suzuki coupling to introduce an aryl group, followed by a palladium-catalyzed
cyanation to install the second nitrile group, and a final Suzuki coupling.
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Synthetic Workflow
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(B-Bromo-6-aryl-2-pyridinecarbonitrile)

'

Palladium-Catalyzed Cyanation
(e.g., Zn(CN)z, Pd Catalyst)

'

5-Cyano-2-aryl-pyridine-6-carbonitrile
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(2,6-Diaryl-pyridine-3,5-dicarbonitrile Core)
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Suzuki-Miyaura Catalytic Cycle
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OLED Device Architecture
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Hole Injection Layer (e.g., PEDOT:PSS)

Hole Transport Layer

Emissive Layer (Host: TADF Emitter)

Electron Transport Layer

Electron Injection Layer (e.g., LiF)

Cathode (e.g., Al)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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